(3-Amino-2-ethoxypropyl)dimethylamine

• IUPAC Name: 2-ethoxy-N',N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C7H18N2O/c1-4-10-7(5-8)6-9(2)3/h7H,4-6,8H2,1-3H3
• InChI Key: SVPPLRARFDBPGQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CN)CN(C)C
• Molecular Formula: C7H18N2O
• Molecular Weight: 146.23 g/mol

Description

“(3-Amino-2-ethoxypropyl)dimethylamine” is an organic compound with the molecular formula C7H18N2O and a molecular weight of 146.23. It is a liquid at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is 2-ethoxy-N~1~,N~1~-dimethyl-1,3-propanediamine. The InChI code is 1S/C7H18N2O/c1-4-10-7(5-8)6-9(2)3/h7H,4-6,8H2,1-3H3.

Physical And Chemical Properties Analysis

“(3-Amino-2-ethoxypropyl)dimethylamine” is a liquid at room temperature. More specific physical and chemical properties such as boiling point, density, and solubility are not available in the search results.

Scientific Research Applications

Surface Modification and Catalysis

• Reactivity with Silica Surfaces : The reaction of related aminosilanes with silica surfaces, studied through infrared spectroscopy, elucidates their adsorption and bonding behaviors, highlighting the potential for surface modification and catalyst support applications (White & Tripp, 2000).

Organic Synthesis and Catalytic Applications

• Aminolysis and Addition Reactions : Studies on the reactivity of related compounds with triple bonds demonstrate their utility in organic synthesis, offering insights into aminolysis and addition reactions as pathways to novel organic molecules (E. Fischer & H. J. Kalder, 1977).
• Catalytic Hydroamination : The synthesis and application of aminotroponate zinc complexes as catalysts for the intramolecular hydroamination of alkenes and alkynes reveal the compound's role in facilitating efficient catalytic transformations (N. Meyer et al., 2006).

Immunoassay Development

• Crosslinking Antibodies : Research on crosslinking antibodies on amine-functionalized platforms for immunodiagnostic applications demonstrates the compound's relevance in bioanalytical chemistry, improving the cost-effectiveness and performance of immunoassays (S. K. Vashist, 2012).

Materials Science and Polymer Chemistry

• Polymeric Support for Peptide Synthesis : The development of Cross-Linked Ethoxylate Acrylate Resin (CLEAR) supports for solid-phase peptide synthesis showcases the potential of such compounds in creating highly cross-linked polymers with excellent solvent swelling properties, beneficial for peptide synthesis and other applications (M. Kempe & G. Bárány, 1996).

Safety and Hazards

The compound is associated with several hazard statements including H227, H302, H314, and H335. These indicate that it is combustible, harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.